Cas no 1021254-32-9 (4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide)

• Product Name: 4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide
• CAS No: 1021254-32-9
• MF: C₁₄H₂₀FN₇O₂S
• MW: 369.41770362854
• CID: 6503707
• Update Time: 2025-11-01

4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide
• 4-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]-N,N-dimethylpiperazine-1-sulfonamide

• Inchi： 1S/C14H20FN7O2S/c1-19(2)25(23,24)21-8-6-20(7-9-21)11-14-16-17-18-22(14)13-5-3-4-12(15)10-13/h3-5,10H,6-9,11H2,1-2H3
• InChI Key： PFKZSYQYTAUWBB-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)CCN(CC2N(C3=CC=CC(F)=C3)N=NN=2)CC1

Additional information on 4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide

Introducing 4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide (CAS No. 1021254-32-9): A Promising Compound in Modern Medicinal Chemistry

4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide, identified by the CAS number 1021254-32-9, represents a fascinating compound in the realm of medicinal chemistry. This molecule has garnered significant attention due to its unique structural features and potential therapeutic applications. The presence of a tetrazole core and a fluorophenyl substituent introduces intriguing pharmacological properties that make it a compelling candidate for further research and development.

The structural composition of 4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide is meticulously designed to optimize biological activity. The tetrazole ring is a well-known pharmacophore that exhibits a broad spectrum of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. Its incorporation into the molecular framework enhances the compound's potential to interact with biological targets in a meaningful way.

Moreover, the 3-fluorophenyl moiety adds an additional layer of complexity to the compound's pharmacokinetic profile. Fluoro-substituted aromatic compounds are frequently employed in drug design due to their ability to modulate metabolic stability and binding affinity. The fluorine atom can influence electronic properties, leading to improved binding interactions with enzymes and receptors. This feature makes 4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide particularly intriguing for its potential in developing novel therapeutic agents.

In recent years, there has been a surge in research focusing on the development of small molecules that can modulate neural pathways and treat neurological disorders. The dimethylpiperazine scaffold is known for its ability to interact with central nervous system (CNS) receptors, making it a valuable component in the design of psychoactive drugs. When combined with the sulfonamide group in 4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide, this compound may exhibit enhanced CNS penetration and efficacy.

One of the most exciting aspects of this compound is its potential application in oncology. The tetrazole moiety has been shown to exhibit pro-apoptotic effects in various cancer cell lines. Additionally, the fluorophenyl group can enhance drug delivery and accumulation at tumor sites due to its ability to interact with specific biological markers overexpressed in cancer cells. These properties make 4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide a promising candidate for further investigation as an anti-cancer agent.

Furthermore, the sulfonamide group contributes to the compound's solubility and bioavailability, which are critical factors for drug development. Sulfonamides are known for their ability to enhance drug penetration across biological membranes and improve pharmacokinetic profiles. This feature could be particularly beneficial for designing drugs that require systemic delivery or targeted action within specific tissues.

The synthesis of 4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the tetrazole ring necessitates careful handling of reactive intermediates to ensure high yield and purity. Similarly, the incorporation of the fluorophenyl group requires specialized synthetic methodologies to achieve optimal regioselectivity and functional group compatibility.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide with remarkable accuracy. Molecular docking studies have shown that this compound can interact with various targets relevant to neurological disorders and cancer. These computational predictions provide valuable insights into potential drug interactions and help guide experimental design.

In conclusion,4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide (CAS No. 1021254-32-9) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features—comprising a tetrazole core, a fluorophenyl substituent, and a sulfonamide group—make it an attractive candidate for further research into treating neurological disorders and cancer. As our understanding of molecular interactions continues to evolve,this compound holds promise as a building block for next-generation therapeutic agents.